Cas no 2680682-79-3 (2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid)

• Product Name: 2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• CAS No: 2680682-79-3
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 5878085
• PubChem ID: 165943014
• Update Time: 2025-06-11

2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284158
• 2680682-79-3
• 2-{[(3-cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

• Inchi： 1S/C14H14N2O4/c1-2-6-20-14(19)16(10-13(17)18)9-12-5-3-4-11(7-12)8-15/h2-5,7H,1,6,9-10H2,(H,17,18)
• InChI Key： GKFSQGBFZUWPRW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC(=O)O)CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6Ų

Additional information on 2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

Research Briefing on 2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS: 2680682-79-3)

The compound 2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS: 2680682-79-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile building block for drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that this acrylamide-containing derivative serves as an important intermediate in the synthesis of novel protease inhibitors. The presence of both the cyano and acrylate functional groups in its structure provides unique reactivity that enables its use in Michael addition reactions and other nucleophilic attacks, making it particularly valuable for creating covalent inhibitors targeting cysteine proteases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2680682-79-3 as a key precursor in developing selective cathepsin inhibitors. The compound's ability to form stable covalent bonds with the active-site cysteine residue while maintaining good pharmacokinetic properties was highlighted as particularly noteworthy. Molecular docking studies revealed favorable binding interactions with several disease-relevant proteases.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 2-{[(3-Cyanophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid production. A 2022 patent application disclosed an optimized synthetic route using phase-transfer catalysis, achieving >85% yield while minimizing the formation of byproducts. This development has significant implications for scaling up production for preclinical studies.

Emerging research suggests potential therapeutic applications in oncology and inflammatory diseases. In vitro studies demonstrate that derivatives of 2680682-79-3 show promising activity against several cancer cell lines, particularly those dependent on lysosomal protease activity for survival. The compound's ability to cross the blood-brain barrier also opens possibilities for neurological applications.

Current challenges in the field include optimizing the selectivity profile of derivatives and addressing potential off-target effects. Ongoing structure-activity relationship studies aim to modify the core scaffold to enhance potency while reducing toxicity. The compound's relatively small molecular weight (248.24 g/mol) and favorable physicochemical properties make it an attractive starting point for further medicinal chemistry optimization.

Future research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) development and investigating its potential as a warhead in targeted covalent inhibitors. The presence of both the acrylamide group for covalent binding and the cyanophenyl moiety for additional interactions provides multiple avenues for structural modification and optimization.